Cas no 416869-09-5 (3-Chloro-4-fluoro-N-(2-methoxybenzyl)aniline)

• Product Name: 3-Chloro-4-fluoro-N-(2-methoxybenzyl)aniline
• CAS No: 416869-09-5
• MF: C₁₄H₁₃ClFNO
• MW: 265.710526227951
• CID: 4714051
• PubChem ID: 784535
• Update Time: 2024-03-01

3-Chloro-4-fluoro-N-(2-methoxybenzyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-4-FLUORO-N-(2-METHOXYBENZYL)ANILINE
• 3-chloro-4-fluoro-N-[(2-methoxyphenyl)methyl]aniline
• Cambridge id 5464649
• Oprea1_022260
• 3-Chloro-4-fluoro-N-(2-methoxybenzyl)aniline

• Inchi： 1S/C14H13ClFNO/c1-18-14-5-3-2-4-10(14)9-17-11-6-7-13(16)12(15)8-11/h2-8,17H,9H2,1H3
• InChI Key： VFCGJWFRGCWNIE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NCC1C=CC=CC=1OC)F

Computed Properties

• Exact Mass: 265.0669699g/mol
• Monoisotopic Mass: 265.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines